Cas no 52190-35-9 (2-(methylsulfanyl)cyclohexan-1-one)
52190-35-9 structure
Product Name:2-(methylsulfanyl)cyclohexan-1-one
CAS No:52190-35-9
MF:C7H12OS
MW:144.234580993652
MDL:MFCD00209603
CID:936525
PubChem ID:4245199
Update Time:2025-04-19
2-(methylsulfanyl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylthio)cyclohexanone
- 2-methylsulfanylcyclohexan-1-one
- 2-Methylmercapto-cyclohexanon
- 2-methylsulfanyl-cyclohexanone
- 2-methylthiocyclohexane
- 2-(methylsulfanyl)cyclohexan-1-one
- alpha-methylthiocyclohexanone
- EN300-86354
- DTXSID00401159
- 2-(Methylthio)cyclohexanone, 98%
- G29569
- Z732208578
- 52190-35-9
- SCHEMBL1713454
- AKOS009156581
- 2-(Methylthio)cyclohexan-1-one
- CS-0348680
-
- MDL： MFCD00209603
- Inchi： 1S/C7H12OS/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
- InChI Key： QFABNUVNDKOIEH-UHFFFAOYSA-N
- SMILES： S(C)C1C(CCCC1)=O
Computed Properties
- Exact Mass: 144.06100
- Monoisotopic Mass: 144.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.069 g/mL at 25 °C(lit.)
- Boiling Point: 45 °C/10.1 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:192.2°F
Degrees Celsius:89°C - Refractive Index: n20/D 1.508(lit.)
- PSA: 42.37000
- LogP: 1.86110
- Solubility: Not available
2-(methylsulfanyl)cyclohexan-1-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Safety Term：26-36
- Risk Phrases：R36/37/38
2-(methylsulfanyl)cyclohexan-1-one Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(methylsulfanyl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M725603-25mg |
2-(Methylthio)cyclohexanone |
52190-35-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725603-50mg |
2-(Methylthio)cyclohexanone |
52190-35-9 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M725603-250mg |
2-(Methylthio)cyclohexanone |
52190-35-9 | 250mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02389-1g |
2-(METHYLTHIO)CYCLOHEXANONE |
52190-35-9 | 1g |
¥1028.0 | 2021-09-04 | ||
| Enamine | EN300-86354-0.05g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 0.05g |
$24.0 | 2024-05-21 | |
| Enamine | EN300-86354-0.1g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 0.1g |
$37.0 | 2024-05-21 | |
| Enamine | EN300-86354-0.25g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 0.25g |
$52.0 | 2024-05-21 | |
| Enamine | EN300-86354-0.5g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 0.5g |
$82.0 | 2024-05-21 | |
| Enamine | EN300-86354-1.0g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 1.0g |
$105.0 | 2024-05-21 | |
| Enamine | EN300-86354-2.5g |
2-(methylsulfanyl)cyclohexan-1-one |
52190-35-9 | 95% | 2.5g |
$220.0 | 2024-05-21 |
2-(methylsulfanyl)cyclohexan-1-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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